Cas no 13686-34-5 (prop-2-enyl 2,2,2-tribromoacetate)

prop-2-enyl 2,2,2-tribromoacetate structure
13686-34-5 structure
Product Name:prop-2-enyl 2,2,2-tribromoacetate
CAS No:13686-34-5
MF:C5H5Br3O2
MW:336.803999662399
CID:2771943
PubChem ID:527612
Update Time:2025-04-21

prop-2-enyl 2,2,2-tribromoacetate Chemical and Physical Properties

Names and Identifiers

    • DTXCID20286940
    • DTXSID70335851
    • Allyl tribromoacetate
    • SCHEMBL7095889
    • 13686-34-5
    • prop-2-enyl 2,2,2-tribromoacetate
    • Inchi: 1S/C5H5Br3O2/c1-2-3-10-4(9)5(6,7)8/h2H,1,3H2
    • InChI Key: ZXNKJDAAUQGEPD-UHFFFAOYSA-N
    • SMILES: BrC(C(=O)OCC=C)(Br)Br

Computed Properties

  • Exact Mass: 335.78192g/mol
  • Monoisotopic Mass: 333.78397g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 26.3Ų
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